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Compound of Interest

Compound Name: H-Ala-Pro-AFC

Cat. No.: B143283

Essential Safety and Handling Guide for H-Ala-
Pro-AFC

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling H-Ala-Pro-AFC (L-Alanyl-L-proline 7-
amido-4-trifluoromethylcoumarin). Adherence to these procedures is critical for ensuring
laboratory safety and experimental integrity.

Hazard Identification and Classification

H-Ala-Pro-AFC is a fluorogenic peptide substrate used in enzyme assays.[1][2][3][4] While
specific toxicological properties may not be exhaustively investigated, the compound is
classified with several hazards that necessitate careful handling.[5][6]

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[5]
Skin Corrosion/Irritation H315 Causes skin irritation.[5]

Causes serious eye irritation.

Serious Eye Damage/Irritation H319 5]

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.[5]
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BENGHE

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for specific laboratory conditions.[7]
However, the following minimum PPE is mandatory when handling H-Ala-Pro-AFC to mitigate

exposure risks.[7][8]

PPE Category Item Specification Rationale
Protects against
Eye and Face Chemical splash splashes that can
] Safety Goggles )
Protection goggles.[7][9] cause serious eye
irritation.[5]
Recommended when
handling larger
) Worn over safety - ) )
Face Shield quantities or if there is

goggles.[7][9]

a significant splash

risk.

Hand Protection

Gloves

Disposable nitrile
gloves.[7][10]

Provides a barrier
against skin contact
which can cause
irritation.[5] Change
gloves immediately if

contaminated.[10]

Body Protection

Lab Coat

Standard laboratory

coat.

Protects skin and
personal clothing from

contamination.[8][10]

Respiratory Protection

Respirator

Use in a well-

ventilated area.[5]

Avoid breathing
dust/fume/gas/mist/va
pors/spray.[5] A
respirator may be
necessary if handling
outside of a fume
hood.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of H-Ala-Pro-AFC from receipt to experimental use.
e Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store the lyophilized powder in a tightly sealed container in a freezer at or below -20°C,
protected from light and moisture.[3][11]

o For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month in sealed,
light-protected containers.[11]

» Preparation of Solutions:

o

All handling of the powdered form should be conducted in a chemical fume hood to avoid
inhalation of dust.[12]

o Before handling, ensure all required PPE is correctly worn.

o To prepare a stock solution, allow the vial to warm to room temperature before opening to
prevent condensation.

o Use a calibrated pipette for adding solvent. Do not use mouth suction.[13]
o Cap the vial tightly and vortex or sonicate as needed to ensure complete dissolution.
o Experimental Use:

o Conduct all procedures involving H-Ala-Pro-AFC on a designated and clearly labeled
work surface.

o Use "bench paper" (disposable plastic-backed absorbent paper) to protect work surfaces
from contamination.[14]

o Avoid the creation of aerosols.[14]
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o Do not eat, drink, or smoke in the laboratory where H-Ala-Pro-AFC is being handled.[5]
[13]

o Post-Experiment:

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[5][9]

o Decontaminate all work surfaces and equipment after use.

Disposal Plan

Proper disposal of H-Ala-Pro-AFC and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o Collect unused H-Ala-Pro-AFC powder and any materials grossly contaminated with the
powder (e.g., weigh boats, contaminated gloves) in a clearly labeled, sealed waste
container.

o Dispose of as chemical waste in accordance with local, state, and federal regulations.[6]
e Liquid Waste:

o Collect all solutions containing H-Ala-Pro-AFC in a designated, sealed, and clearly
labeled hazardous waste container.

o Do not pour solutions down the drain.

o One recommended disposal method is to mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber, following all
environmental regulations.[6]

o Empty Containers:

o Rinse empty containers thoroughly with an appropriate solvent.
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o Dispose of the rinsate as hazardous liquid waste.

o Deface the label on the empty container before disposing of it in the appropriate waste
stream.

Emergency Procedures

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[5] Seek

medical attention if you feel unwell.[6]

 If on Skin: Wash the affected area with plenty of soap and water.[5] Remove contaminated
clothing. If skin irritation occurs, seek medical attention.

 If in Eyes: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

« If Swallowed: Rinse mouth.[5] Do NOT induce vomiting. Seek immediate medical attention.

Workflow for Safe Handling of H-Ala-Pro-AFC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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